Cas no 2248370-62-7 ((3-Methoxy-2,2-dimethylcyclobutyl)methanamine hydrochloride)

• Product Name: (3-Methoxy-2,2-dimethylcyclobutyl)methanamine hydrochloride
• CAS No: 2248370-62-7
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• CID: 6304514
• PubChem ID: 137929313
• Update Time: 2025-05-23

(3-Methoxy-2,2-dimethylcyclobutyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-methoxy-2,2-dimethylcyclobutyl)methanamine hydrochloride
• Z3398793859
• EN300-6497011
• 2248370-62-7
• (3-Methoxy-2,2-dimethylcyclobutyl)methanamine;hydrochloride
• (3-Methoxy-2,2-dimethylcyclobutyl)methanamine hydrochloride

• Inchi： 1S/C8H17NO.ClH/c1-8(2)6(5-9)4-7(8)10-3;/h6-7H,4-5,9H2,1-3H3;1H
• InChI Key： PMZBAJLSINKRHA-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1CC(CN)C1(C)C

Computed Properties

• Exact Mass: 179.1076919g/mol
• Monoisotopic Mass: 179.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on (3-Methoxy-2,2-dimethylcyclobutyl)methanamine hydrochloride

Compound Overview: (3-Methoxy-2,2-Dimethylcyclobutyl)Methanamine Hydrochloride (CAS No. 2248370-62-7)

The compound (3-Methoxy-2,2-Dimethylcyclobutyl)Methanamine Hydrochloride, identified by the CAS number 2248370-62-7, is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which combines a cyclobutane ring with methoxy and dimethyl substituents, along with a methanamine group. The hydrochloride salt form of this compound is particularly notable for its stability and solubility properties, making it a valuable component in various chemical reactions and formulations.

Recent advancements in synthetic chemistry have led to the development of novel methods for the synthesis of (3-Methoxy-2,2-Dimethylcyclobutyl)Methanamine Hydrochloride. Researchers have explored the use of transition metal catalysts to enhance the efficiency of cycloaddition reactions, which are critical in forming the cyclobutane ring structure. These methods not only improve yield but also reduce reaction times, making large-scale production more feasible. Additionally, studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules, particularly in the development of new drug candidates targeting specific cellular pathways.

The structural features of (3-Methoxy-2,2-Dimethylcyclobutyl)Methanamine Hydrochloride contribute significantly to its reactivity and selectivity in various chemical transformations. The methoxy group introduces electron-donating effects, which can influence the electronic environment of the molecule and enhance its ability to participate in nucleophilic or electrophilic reactions. Furthermore, the dimethyl substituents on the cyclobutane ring provide steric hindrance, which can be exploited to control regioselectivity in complex synthesis pathways.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to act as a versatile building block has led to its incorporation into drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in these conditions, suggesting its potential as a lead compound for further drug development.

Moreover, advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of (3-Methoxy-2,2-Dimethylcyclobutyl)Methanamine Hydrochloride with greater accuracy. Molecular modeling techniques have been employed to assess its absorption, distribution, metabolism, and excretion (ADME) profiles, providing valuable insights into its suitability as a drug candidate. These studies have highlighted favorable properties such as high bioavailability and minimal toxicity profiles.

The synthesis and characterization of this compound have also contributed to our understanding of cycloaddition reactions under various conditions. By investigating reaction mechanisms and optimizing reaction conditions, chemists have been able to develop more efficient protocols for synthesizing similar compounds with tailored functionalities. This has opened up new avenues for exploring diverse chemical spaces and discovering novel compounds with unique biological activities.

In conclusion, (3-Methoxy-2,2-Dimethylcyclobutyl)Methanamine Hydrochloride (CAS No. 2248370-62-7) represents a significant advancement in modern organic chemistry. Its unique structure, combined with recent breakthroughs in synthetic methodologies and computational modeling techniques, positions it as a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future developments in pharmaceutical science and related fields.